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Compound of Interest

Compound Name: 2'-Bromo-2-hydroxyacetophenone

CAS No.: 99233-20-2

Cat. No.: B6331890

Get Quote

Executive Summary: The "Tear Gas" Hazard
Immediate Action Required: Treat 2-Bromo-2'-hydroxyacetophenone (and its isomers) as a

potent lachrymator and alkylating agent.

Do not dispose of this compound directly into standard organic waste drums. Doing so creates

a "time bomb" where volatile lachrymatory vapors can accumulate, posing a severe risk of

chemical exposure (blinding/respiratory distress) to waste management personnel upon

opening the drum.

Core Directive: You must chemically quench the active carbon-halogen bond before the

material leaves your fume hood.

Part 1: Chemical Identity & Hazard Mechanism
Nomenclature Clarification
There is often confusion regarding the position of substituents in this class of compounds. This

guide addresses the alpha-bromo ketone functionality, which is the source of the high hazard
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profile.

Target Compound: 2-Bromo-1-(2-hydroxyphenyl)ethan-1-one

Common Name: 2-Bromo-2'-hydroxyacetophenone / 2-Hydroxyphenacyl bromide

CAS Number: 2491-36-3[1][2][3][4][5][6]

Functional Hazard:

-Haloketone (Lachrymator)

The Mechanism of Injury (Why it Burns)
To handle this safely, you must understand why it is dangerous. This molecule is an

electrophile that reacts via SN2 alkylation.

Biological Target: It alkylates cysteine residues on the TRPA1 ion channel in sensory nerve

endings.

Result: This triggers an immediate, intense sensation of burning and pain (nociception),

tearing, and respiratory spasm.

Implication for Disposal: The disposal strategy targets this specific reactivity.[7] We use a

"soft" nucleophile (Sulfur) to attack the alpha-carbon, displacing the bromide and destroying

the molecule's ability to alkylate human tissue.

Physical & Safety Data Summary
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Property Value / Classification Operational Impact

Physical State Solid (Crystalline)
Dust generation is the primary

exposure vector.

Melting Point 44 - 48 °C
Low melting point; may liquefy

in warm waste streams.

GHS Classification
Skin Corr.[5][6][7][8][9][10][11]

[12] 1B, Eye Dam. 1

Causes irreversible tissue

damage.

Signal Word DANGER
Full PPE (Face shield +

Goggles) required.

Incompatibility Strong Oxidizers, Bases

Do not mix with Nitric Acid

(Risk of

gas).

Part 2: The "Thiosulfate Quench" Protocol
(Standard Operating Procedure)
This protocol converts the lachrymatory phenacyl bromide into a non-volatile, non-lachrymatory

thioether derivative. Perform this entire procedure inside a certified chemical fume hood.

Reagents Required[13]
Solvent: Ethanol or Acetone (to dissolve the organic residue).

Quenching Agent: Sodium Thiosulfate (

) - 10% to 20% aqueous solution.

Alternative: Sodium Bisulfite (

) can be used, but Thiosulfate is generally preferred for kinetics.

pH Adjuster: Sodium Carbonate (

) solid or solution.
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Step-by-Step Neutralization
Step 1: Solubilization Dissolve the waste material (solid residues, contaminated glassware

rinses) in a minimal amount of acetone or ethanol. The reaction requires the organic halide to

be in solution.

Step 2: The Quench (Nucleophilic Attack) Slowly add the Sodium Thiosulfate solution to the

organic mixture.

Ratio: Use at least a 2:1 molar excess of thiosulfate to the bromo-compound.

Observation: The solution may warm slightly (exothermic).

Reaction:

Step 3: Agitation & Time Stir the mixture at room temperature for 1 hour.

Why? Alpha-haloketones are reactive, but biphasic mixtures (organic/aqueous) need time

and agitation to ensure complete conversion.

Step 4: pH Check & Stabilization Check the pH. The reaction can generate acidity.[13][14]

If pH < 6, add Sodium Carbonate until pH is neutral (pH 7-8).

Warning: Do not acidify thiosulfate solutions, as this releases sulfur dioxide (

) gas.[14]

Step 5: Final Verification The mixture should no longer have the sharp, acrid odor of the

phenacyl bromide. (Do not sniff directly; waft carefully).[7][11][12][15]

Part 3: Waste Classification & Regulatory
Compliance[11]
Once quenched, the material is no longer a "Reactive" or "P-listed" acute hazard, but it remains

chemical waste.

RCRA Waste Codes (USA)
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Before Quenching: Likely D003 (Reactive) if it generates toxic fumes, or characteristic due to

toxicity.

After Quenching:

The mixture is now a solvent-water waste.

D001 (Ignitable): Due to the Acetone/Ethanol solvent.

Labeling: "Non-halogenated Organic Solvent Waste" (Note: Although bromide ions are

present, the organic halogen bond is broken, but check local facility rules. Some facilities

require "Halogenated" tags if any halogens are present).

Packaging Requirements
Container: High-density polyethylene (HDPE) or glass.

Venting: Use a vented cap for the first 24 hours if possible, to ensure no slow gas evolution

occurs.

Segregation: Keep away from Oxidizing Acids (Nitric, Chromic).

Part 4: Emergency Contingencies (Spill Response)
Scenario: You drop a 5g bottle of 2-Bromo-2'-hydroxyacetophenone on the floor outside the

hood.

Evacuate: Clear the immediate area. The dust will cause immediate tearing.

PPE Up: Don respiratory protection (Half-mask with Organic Vapor/Acid Gas cartridges) and

double nitrile gloves.

Do NOT Dry Sweep: Sweeping creates dust.

The "Wet" Neutralization:

Cover the spill gently with paper towels soaked in the Sodium Thiosulfate solution.

Allow to sit for 20 minutes.
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Wipe up the slurry.[15]

Clean the surface with soap and water.[5][7][9][11][15]

Dispose of all cleanup materials as hazardous chemical waste.

Part 5: Process Visualization
The following diagram outlines the decision logic for handling this material.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://datasheets.scbt.com/sc-226330.pdf
https://www.fishersci.ie/store/msds?partNumber=11359929&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2241306&productDescription=3+5+-DIBRMO-2+-HYDRXYACETOP+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL07626&PLANT=d__ALF
https://datasheets.scbt.com/sc-226330.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6331890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2-Bromo-2'-hydroxyacetophenone
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Figure 1: Decision logic for the safe neutralization and disposal of lachrymatory alpha-

haloketones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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